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Abstract
Taxicatin, a phenolic glycoside found in various species of the genus Taxus, has been

identified as one of the constituents contributing to the toxicity of these plants. While much of

the research on Taxus has focused on the anticancer properties of taxane alkaloids like

paclitaxel, other compounds such as taxicatin are also of significant interest due to their

biological activities and as potential markers for Taxus ingestion. This technical guide provides

a comprehensive overview of the discovery of taxicatin, its natural sources, and available data

on its chemical properties and biological effects. It is intended to serve as a resource for

researchers, scientists, and drug development professionals interested in the diverse chemical

landscape of the yew tree.

Introduction
The genus Taxus, commonly known as yew, is a group of coniferous trees and shrubs

renowned for their rich and complex phytochemistry. For decades, the primary focus of

scientific investigation has been on the diterpenoid alkaloids known as taxanes, most notably

paclitaxel, a potent anticancer agent. However, Taxus species produce a wide array of other

secondary metabolites, including phenolic compounds, flavonoids, and other glycosides.

Among these is taxicatin, a phenolic glycoside that has been identified in several Taxus

species. This document aims to consolidate the current knowledge on taxicatin, from its

discovery and natural distribution to its known biological implications.
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Discovery and Chemical Properties
While the exact date and researchers of the initial discovery of taxicatin are not readily

available in contemporary databases, its presence has been reported in several key Taxus

species. Taxicatin is chemically known as (2S,3R,4S,5S,6R)-2-(3,5-dimethoxyphenoxy)-6-

(hydroxymethyl)oxane-3,4,5-triol. It is a glycoside formed from the aglycone 3,5-

dimethoxyphenol (3,5-DMP) and a glucose sugar moiety.

The chemical and physical properties of taxicatin are summarized in the table below.

Property Value Reference

Molecular Formula C₁₄H₂₀O₈ [1]

Molecular Weight 316.30 g/mol [1]

IUPAC Name

(2S,3R,4S,5S,6R)-2-(3,5-

dimethoxyphenoxy)-6-

(hydroxymethyl)oxane-3,4,5-

triol

[1]

CAS Number 90-71-1 [1]

Synonyms
3,5-Dimethoxyphenol

glucoside, Taxicatin [MI]
[1]

Natural Sources
Taxicatin has been identified as a natural constituent of several species within the Taxus

genus. The primary documented sources are:

Taxus baccata (European Yew)[2][3]

Taxus cuspidata (Japanese Yew)[1]

Taxus canadensis (Canadian Yew)[1]

While the presence of taxicatin in these species is confirmed, quantitative data on the yield of

taxicatin from different plant parts (needles, bark, etc.) is not well-documented in the available
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literature. Research has historically focused on quantifying the more commercially valuable

taxanes.

Experimental Protocols
General Isolation of Taxanes from Taxus Species
Detailed experimental protocols specifically for the isolation and purification of taxicatin are not

readily available. However, general methods for the extraction and separation of taxanes and

other constituents from Taxus species can be adapted. These methods typically involve solvent

extraction followed by chromatographic separation.

4.1.1. Extraction

Plant Material Preparation: Needles or bark of the Taxus species are air-dried and ground

into a fine powder.

Solvent Extraction: The powdered material is extracted with a polar solvent such as

methanol or ethanol, often in an aqueous mixture (e.g., 70% ethanol). This can be done at

room temperature with stirring for an extended period or using techniques like Soxhlet

extraction to improve efficiency.

Solvent Removal: The solvent is removed from the extract under reduced pressure to yield a

crude extract.

4.1.2. Purification

The crude extract, containing a complex mixture of compounds, is then subjected to various

chromatographic techniques for purification.

Liquid-Liquid Partitioning: The crude extract can be partitioned between an aqueous phase

and an immiscible organic solvent (e.g., hexane, chloroform, or ethyl acetate) to separate

compounds based on their polarity.

Column Chromatography:

Normal-Phase Chromatography: Silica gel is a common stationary phase. The extract is

loaded onto the column and eluted with a gradient of non-polar to polar solvents (e.g.,
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hexane-ethyl acetate).

Reversed-Phase Chromatography: C18-bonded silica is a frequently used stationary

phase. Elution is typically carried out with a gradient of polar to less polar solvents (e.g.,

water-methanol or water-acetonitrile).

A general workflow for the isolation of compounds from Taxus species is depicted in the

following diagram.

Taxus Plant Material
(Needles/Bark) Grinding Solvent Extraction

(e.g., 70% Ethanol) Filtration Solvent Evaporation
(Reduced Pressure) Crude Extract Liquid-Liquid

Partitioning
Column Chromatography

(Normal or Reversed-Phase) Fractions Purified Taxicatin

Click to download full resolution via product page

A generalized workflow for the isolation of Taxicatin from Taxus species.

Analytical Detection of Taxicatin and its Aglycone
Recent analytical methods have focused on the detection of taxicatin and its aglycone, 3,5-

dimethoxyphenol (3,5-DMP), in biological samples as a marker for Taxus ingestion.

A 2023 study by Jacobs et al. utilized liquid chromatography-high-resolution tandem mass

spectrometry (LC-HR-MS/MS) for the qualitative detection of taxicatin and other yew

constituents in human blood and urine.[4] While specific instrument parameters for taxicatin
were not detailed, the study provides a foundation for developing a validated quantitative

method.

Biological Activity and Signaling Pathways
The biological activity of taxicatin is not as extensively studied as that of the taxane alkaloids.

However, it is recognized as a contributor to the overall toxicity of Taxus species.

Cardiotoxicity
The primary toxic effect associated with the ingestion of Taxus plant material is cardiotoxicity.[3]

This is mainly attributed to the "taxine" alkaloids, which act as antagonists of calcium and

sodium channels in myocardial cells.[3][5] This disruption of ion flow leads to cardiac
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arrhythmias and can be fatal. While taxine B is considered the most potent of these alkaloids,

taxicatin, as a glycoside present in the plant, is also implicated in the toxic profile.[2][6]

The proposed mechanism of cardiotoxicity for taxine alkaloids, which may share similarities

with the effects of taxicatin-containing extracts, is illustrated below.

Taxine Alkaloids
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containing Taxicatin)
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Proposed mechanism of cardiotoxicity by taxine alkaloids from Taxus species.

Other Potential Biological Activities
As a phenolic glycoside, taxicatin may possess other biological activities, although these have

not been specifically investigated. Phenolic compounds, in general, are known for their
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antioxidant properties. Further research is needed to explore the potential antioxidant, anti-

inflammatory, or other pharmacological effects of purified taxicatin.

Spectroscopic Data
Detailed and publicly available NMR and mass spectrometry data for purified taxicatin are

scarce. The PubChem entry for taxicatin provides computed spectral properties but lacks

experimental data.[1] A comprehensive structural elucidation would require isolation of the pure

compound followed by analysis using modern spectroscopic techniques.

Quantitative Data
There is a significant lack of quantitative data regarding the yield of taxicatin from its natural

sources. While numerous studies have quantified paclitaxel and other taxanes in various Taxus

species and different plant parts, similar data for taxicatin is not available in the reviewed

literature. One study did quantify the aglycone of taxicatin, 3,5-dimethoxyphenol, in post-

mortem biological samples, which can serve as an indirect marker of exposure.[7]

Conclusion and Future Directions
Taxicatin is a recognized, yet understudied, component of the chemical arsenal of Taxus

species. While its presence in T. baccata, T. cuspidata, and T. canadensis is established, there

is a clear need for further research to fully characterize this compound. Future research efforts

should focus on:

Developing and publishing a detailed protocol for the isolation and purification of taxicatin.

This would enable more in-depth biological and toxicological studies.

Quantifying the yield of taxicatin from various Taxus species and different plant tissues to

understand its distribution and potential for extraction.

Conducting comprehensive spectroscopic analysis (NMR, MS) of the purified compound to

confirm its structure and provide a reference for future studies.

Investigating the specific biological activities of purified taxicatin, including its precise role in

cardiotoxicity and exploring other potential pharmacological effects.
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Elucidating the specific signaling pathways modulated by taxicatin to better understand its

mechanism of action at the molecular level.

A deeper understanding of taxicatin will not only contribute to a more complete picture of the

complex chemistry of the Taxus genus but also may reveal new pharmacological leads or

provide better diagnostic tools for cases of yew poisoning.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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